Cas no 7062-98-8 (2-[(2-chlorophenyl)sulfonyl]-1-(pyridin-4-ylmethyl)-1,2,3,4-tetrahydroisoquinoline)

• Product Name: 2-[(2-chlorophenyl)sulfonyl]-1-(pyridin-4-ylmethyl)-1,2,3,4-tetrahydroisoquinoline
• CAS No: 7062-98-8
• MF: C₂₁H₁₉ClN₂O₂S
• MW: 398.905762910843
• CID: 1745124
• PubChem ID: 5263877
• Update Time: 2025-04-21

2-[(2-chlorophenyl)sulfonyl]-1-(pyridin-4-ylmethyl)-1,2,3,4-tetrahydroisoquinoline Chemical and Physical Properties

Names and Identifiers

• 2-(2-chlorophenyl)sulfonyl-1-(pyridin-4-ylmethyl)-3,4-dihydro-1H-isoquinoline
• 2-[(2-chlorophenyl)sulfonyl]-1-(pyridin-4-ylmethyl)-1,2,3,4-tetrahydroisoquinoline
• DTXSID30414272
• 7062-98-8

• Inchi： 1S/C21H19ClN2O2S/c22-19-7-3-4-8-21(19)27(25,26)24-14-11-17-5-1-2-6-18(17)20(24)15-16-9-12-23-13-10-16/h1-10,12-13,20H,11,14-15H2
• InChI Key： IZPMRHDAWKGSFB-UHFFFAOYSA-N
• SMILES： ClC1C=CC=CC=1S(N1CCC2C=CC=CC=2C1CC1C=CN=CC=1)(=O)=O

Computed Properties

• Exact Mass: 398.08577
• Monoisotopic Mass: 398.085576
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 27
• Rotatable Bond Count: 4
• Complexity: 588
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 58.6
• XLogP3: 4.1

Experimental Properties

• Density: 1.338
• Boiling Point: 583.7°C at 760 mmHg
• Flash Point: 306.8°C
• Refractive Index: 1.644
• PSA: 50.27